Cas no 121639-09-6 (N-(2,3-dimethoxyphenyl)acetamide)

• Product name: N-(2,3-dimethoxyphenyl)acetamide
• CAS No: 121639-09-6
• MF: C₁₀H₁₃NO₃
• MW: 195.21512
• CID: 1213056
• PubChem ID: 2758431

N-(2,3-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SureCN6774791
• acetic acid-(2,3-dimethoxy-anilide)
• 2,3-dimethoxyacetanilide
• CTK6J4190
• AC1MBY55
• 3-Acetamino-brenzcatechin-dimethylaether
• AG-B-31270
• Essigsaeure-(2,3-dimethoxy-anilid)
• KB-55272
• 3-Acetamino-veratrol
• N-(2,3-DIMETHOXYPHENYL)ACETAMIDE
• AKOS006293480
• SCHEMBL6774791
• DTXSID10374325
• 121639-09-6
• FS-4638
• N-(2,3-dimethoxyphenyl)acetamide

• MDL： MFCD05864317
• Inchi： InChI=1S/C10H13NO3/c1-7(12)11-8-5-4-6-9(13-2)10(8)14-3/h4-6H,1-3H3,(H,11,12)
• InChI Key： XRMPXEQSASRWAC-UHFFFAOYSA-N
• SMILES： CC(NC1=C(OC)C(OC)=CC=C1)=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Melting Point: 81-83°C
• PSA: 47.56000
• LogP: 1.73520